molecular formula C19H20O4 B3056456 2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione CAS No. 71526-44-8

2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione

Cat. No.: B3056456
CAS No.: 71526-44-8
M. Wt: 312.4 g/mol
InChI Key: ADOUYSBKSXTAMH-UHFFFAOYSA-N
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Description

2-Ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

71526-44-8

Molecular Formula

C19H20O4

Molecular Weight

312.4 g/mol

IUPAC Name

2-ethyl-1,3-bis(4-methoxyphenyl)propane-1,3-dione

InChI

InChI=1S/C19H20O4/c1-4-17(18(20)13-5-9-15(22-2)10-6-13)19(21)14-7-11-16(23-3)12-8-14/h5-12,17H,4H2,1-3H3

InChI Key

ADOUYSBKSXTAMH-UHFFFAOYSA-N

SMILES

CCC(C(=O)C1=CC=C(C=C1)OC)C(=O)C2=CC=C(C=C2)OC

Canonical SMILES

CCC(C(=O)C1=CC=C(C=C1)OC)C(=O)C2=CC=C(C=C2)OC

71526-44-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4′-methoxybutyryl phenone (1.0 equiv.) in THF at −78° C. was added dropwise 1.5 equiv. of [(CH3)2Si]2NLi. The solution was stirred for 1 h at −78° C., followed by addition of 1.2 equiv. of p-anisoyl chloride. The reaction mixture was stirred for 10 min at −78° C. and then for 22 h at rt, acidified with 10% citric acid, and extracted with EtOAc. The combined organic layers were washed with water and dried over Na2SO4. Removal of solvent in vacuo provided a crude solid which was purified by flash chromatography (CH2Cl2) to give 1,3-bis(4-methoxyphenyl)-2-ethylpropane-1,3-dione.
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4′-methoxybutyryl phenone
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[(CH3)2Si]2NLi
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